Cas no 1263179-33-4 (3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one)

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one structure

1263179-33-4 structure

Product Name:3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one

CAS No:1263179-33-4

Molecular Formula:C₆H₄BrF₂NO

Molecular Weight:224.002867698669

MDL:MFCD18791574

CID:5158454

PubChem ID:112693744

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one Properties

Names and Identifiers

- 3-Bromo-1-(difluoromethyl)pyridin-2(1H)-one
- 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one
- Z1269240142
- 2(1H)-Pyridinone, 3-bromo-1-(difluoromethyl)-
- MDL： MFCD18791574
- InChIKey： AVZMVLBYVKPAAY-UHFFFAOYSA-N
- Inchi： 1S/C6H4BrF2NO/c7-4-2-1-3-10(5(4)11)6(8)9/h1-3,6H
- SMILES： BrC1=CC=CN(C(F)F)C1=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Heavy Atom Count: 11
Complexity: 237
XLogP3: 2.2
Topological Polar Surface Area: 20.3

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01V8A9-50mg	3-bromo-1-(difluoromethyl)pyridin-2(1H)-one	1263179-33-4	95%	50mg	$363.00	2024-07-09
Aaron	AR01V8IL-50mg	3-bromo-1-(difluoromethyl)pyridin-2(1H)-one	1263179-33-4	95%	50mg	$372.00
Enamine	EN300-221545-0.05g	3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one	1263179-33-4	95%	0.05g	$252.0	2023-09-16
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01142752-100mg	3-Bromo-1-(difluoromethyl)pyridin-2(1H)-one	1263179-33-4	98%	100mg	￥411.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2011979-5g	3-Bromo-1-(difluoromethyl)pyridin-2(1H)-one	1263179-33-4	98%	5g	￥7014.00

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one Synthesis

Synthetic Circuit 1

667-27-6

667-27-6

626-55-1

626-55-1

1263179-33-4

1263179-33-4

832735-61-2

832735-61-2

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide , 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile , Water ; 12 h, 80 °C

Reference

Direct Synthesis of N-Difluoromethyl-2-pyridones from Pyridines

Zhou, Sen; et al, Journal of Organic Chemistry, 2021, 86(9), 6879-6887

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one Raw materials

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one Preparation Products

3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one Related Literature

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